Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C13H18O B155562 Heptanophenone CAS No. 1671-75-6

Heptanophenone

Cat. No. B155562
CAS RN: 1671-75-6
M. Wt: 190.28 g/mol
InChI Key: UXMQORVHJMUQFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06353139B1

Procedure details

Under the same reaction procedure and conditions as in Example 1 (benzaldehyde 0.5 mmol, 2-amino-3-picoline 0.1 mmol, aniline 0.3 mmol, bezoic acid 0.03 mmol), 1-hexene and toluene at various amounts as shown in the following table 8, were added to each 500 ml pressure reactor. The mixture was stirred at normal temperature for 2-3 minutes and then combined with Rh(PPh3)3Cl 0.01 mmol. While the reactor was stopped with a stopper, the reactants were heated at 130 ° C. for 1 hour with stirring. After completion of the reaction, gas chromatography was conducted to determine the yields of heptanophenone, products according to 1-hexene and toluene of various amounts. The results are given in Table 8, below.
Name
benzaldehyde
Quantity
0.5 mmol
Type
reactant
Reaction Step One
Name
2-amino-3-picoline
Quantity
0.1 mmol
Type
reactant
Reaction Step One
Name
aniline
Quantity
0.3 mmol
Type
reactant
Reaction Step One
Name
bezoic acid
Quantity
0.03 mmol
Type
reactant
Reaction Step One
Name
1-hexene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
Rh(PPh3)3Cl
Quantity
0.01 mmol
Type
reactant
Reaction Step Two
Name
heptanophenone

Identifiers

REACTION_CXSMILES
[CH:1](=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.NC1C(C)=CC=CN=1.N[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1.C(O)(=O)C1C=CC=CC=1.C=CCCCC>C1(C)C=CC=CC=1>[C:1]([C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1)(=[O:8])[CH2:22][CH2:23][CH2:18][CH2:19][CH2:20][CH3:21]

Inputs

Step One
Name
benzaldehyde
Quantity
0.5 mmol
Type
reactant
Smiles
C(C1=CC=CC=C1)=O
Name
2-amino-3-picoline
Quantity
0.1 mmol
Type
reactant
Smiles
NC1=NC=CC=C1C
Name
aniline
Quantity
0.3 mmol
Type
reactant
Smiles
NC1=CC=CC=C1
Name
bezoic acid
Quantity
0.03 mmol
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)O
Name
1-hexene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=CCCCC
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
[Compound]
Name
Rh(PPh3)3Cl
Quantity
0.01 mmol
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at normal temperature for 2-3 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added to each 500 ml pressure reactor
STIRRING
Type
STIRRING
Details
with stirring
CUSTOM
Type
CUSTOM
Details
After completion of the reaction, gas chromatography

Outcomes

Product
Details
Reaction Time
 2.5 (± 0.5) min
Name
heptanophenone
Type
product
Smiles
C(CCCCCC)(=O)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.